Cas no 1091471-79-2 (N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide)
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide
- N-[2-[(5-chlorothiophen-2-yl)sulfonylamino]ethyl]-4-(cyclopropanecarbonylamino)benzamide
- 1091471-79-2
- AKOS024508789
- N-(2-(5-chlorothiophene-2-sulfonamido)ethyl)-4-(cyclopropanecarboxamido)benzamide
- F5454-0412
- VU0643484-1
-
- Inchi: 1S/C17H18ClN3O4S2/c18-14-7-8-15(26-14)27(24,25)20-10-9-19-16(22)11-3-5-13(6-4-11)21-17(23)12-1-2-12/h3-8,12,20H,1-2,9-10H2,(H,19,22)(H,21,23)
- InChI Key: NBGALYZHWKCMJW-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(S1)S(NCCNC(C1C=CC(=CC=1)NC(C1CC1)=O)=O)(=O)=O
Computed Properties
- Exact Mass: 427.0427261g/mol
- Monoisotopic Mass: 427.0427261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 643
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 141Ų
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5454-0412-2μmol |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-5μmol |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-10μmol |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-20μmol |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-1mg |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-2mg |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-3mg |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-4mg |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-5mg |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5454-0412-10mg |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide |
1091471-79-2 | 10mg |
$79.0 | 2023-09-10 |
N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide
Comprehensive Analysis of N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide (CAS No. 1091471-79-2)
The compound N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide (CAS No. 1091471-79-2) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a chlorothiophene moiety and a cyclopropaneamido group, makes it a promising candidate for various applications, including drug development and molecular biology studies. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive compounds.
One of the most frequently searched questions about this compound revolves around its synthesis pathway and mechanism of action. The 5-chlorothiophene-2-sulfonamido segment is known for its role in enhancing binding affinity to target proteins, while the cyclopropaneamidobenzamide group contributes to metabolic stability. This dual functionality positions CAS 1091471-79-2 as a versatile scaffold for designing novel therapeutics. Recent studies have explored its potential in addressing inflammatory diseases and cancer-related pathways, aligning with current trends in precision medicine.
From a chemical perspective, the molecular weight and solubility of N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide are critical parameters for its application in drug formulation. Its logP value suggests moderate lipophilicity, which is advantageous for achieving optimal membrane permeability. Additionally, the presence of the sulfonamide group enhances its ability to form hydrogen bonds, a feature often exploited in structure-activity relationship (SAR) studies. These properties make it a subject of interest for researchers focusing on bioavailability optimization and drug delivery systems.
The growing demand for small-molecule inhibitors in therapeutic development has further amplified the relevance of CAS 1091471-79-2. Online searches frequently include terms like "chlorothiophene derivatives" and "cyclopropaneamido benzamide applications," reflecting the compound's niche yet expanding role in scientific literature. Its potential synergy with immunotherapy agents and targeted therapies is another hot topic, particularly in forums discussing next-generation pharmaceuticals.
In summary, N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide represents a compelling area of research due to its structural complexity and therapeutic potential. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about drug discovery and molecular design. Its CAS number, 1091471-79-2, serves as a key identifier for researchers seeking to delve deeper into its properties and applications.
1091471-79-2 (N-[2-(5-chlorothiophene-2-sulfonamido)ethyl]-4-cyclopropaneamidobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)